Cas no 345954-83-8 (Azetidine-3-carbonitrile hydrochloride)

• Product Name: Azetidine-3-carbonitrile hydrochloride
• CAS No: 345954-83-8
• MF: C₄H₇ClN₂
• MW: 118.564779520035
• MDL: MFCD09749828
• CID: 303647
• PubChem ID: 45072465
• Update Time: 2025-06-08

Azetidine-3-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• Azetidine-3-carbonitrile hydrochloride
• 3-Azetidinecarbonitrile hydrochloride
• 3-Azetidinecarbonitrile,hydrochloride (1:1)
• 3-CYANO-AZETIDINE HCL SALT
• 3-Cyanoazetidine hydrochloride
• Azetidinecarbonitrile,hydrochloride
• 3-Azetidinecarbonitrile HCl
• 3-CYANOAZETIDINE HCL
• 3-cyanoazetidinium chloride
• azetidin-3-carbonitrile hydrochloride
• Azetidine-3-carbonitrile HCl
• 3-Azetidinecarbonitrile monohydrochloride
• 3-cyano azetidine hydrochloride
• 3-Azetidinecarbonitrile, monohydrochloride
• 3-Azetidinecarbonitrile, hydrochloride
• PubChem20560
• C4H7ClN2
• Azetidine-3-carbonitrile, HCl
• MJZQSPDYIKSJCN-UHFFFAOYSA-N
• GS-3846
• SY032760
• Azetidine-3-carbonitrile HCl salt
• J-511746
• SCHEMBL27706
• AKOS015849816
• DTXSID00662566
• Azetidine-3-carbonitrile--hydrogen chloride (1/1)
• EN300-206282
• 345954-83-8
• BCP29650
• A822308
• azetidine-3-carbonitrile;hydrochloride
• PB25163
• 2-Amino-N,N-dimethylacetamideHCl
• MFCD09749828
• FT-0684716
• AC-9151
• CS-W018612
• AM20090541
• azetidine-3-carbonitrile hydrochloride, AldrichCPR
• DB-014700

• MDL： MFCD09749828
• Inchi： 1S/C4H6N2.ClH/c5-1-4-2-6-3-4;/h4,6H,2-3H2;1H
• InChI Key： MJZQSPDYIKSJCN-UHFFFAOYSA-N
• SMILES： Cl.N1CC(C#N)C1

Computed Properties

• Exact Mass: 118.03000
• Monoisotopic Mass: 118.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: No data available
• Melting Point: No data available
• Boiling Point: 227.7°Cat760mmHg
• Flash Point: 91.5°C
• PSA: 35.82000
• LogP: 0.86018
• Vapor Pressure: No data available

Azetidine-3-carbonitrile hydrochloride Security Information

• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P273;P301+P310;P305+P351+P338
• Hazard Category Code： 25-36
• Safety Instruction： 26-45
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Azetidine-3-carbonitrile hydrochloride

Azetidine-3-carbonitrile Hydrochloride (CAS No. 345954-83-8): A Comprehensive Overview

Azetidine-3-carbonitrile hydrochloride (CAS No. 345954-83-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-cyanoazetidine hydrochloride, is a small molecule with a unique chemical structure that makes it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Azetidine-3-carbonitrile hydrochloride consists of a four-membered azetidine ring with a cyano group attached to the third carbon atom, and a hydrochloride salt. The azetidine ring is a key feature that provides this compound with its distinct properties, including high reactivity and stability under various conditions. These properties make it an ideal building block for the synthesis of more complex molecules, especially those with potential pharmaceutical applications.

Recent studies have highlighted the importance of Azetidine-3-carbonitrile hydrochloride in the development of drugs targeting various diseases. One notable area of research is its use as a precursor in the synthesis of inhibitors for specific enzymes involved in disease pathways. For example, researchers at the University of California, San Francisco, have reported that derivatives of Azetidine-3-carbonitrile hydrochloride can effectively inhibit the activity of kinases, which are key enzymes in many signaling pathways associated with cancer and inflammatory diseases.

In addition to its role in enzyme inhibition, Azetidine-3-carbonitrile hydrochloride has also shown promise in the field of neuroscience. Studies conducted at the Max Planck Institute for Experimental Medicine have demonstrated that certain derivatives of this compound can modulate neurotransmitter receptors, making them potential candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the chemical structure of Azetidine-3-carbonitrile hydrochloride allows researchers to optimize its pharmacological properties for specific therapeutic targets.

The synthetic accessibility of Azetidine-3-carbonitrile hydrochloride is another factor contributing to its widespread use in research. Various methods have been developed to synthesize this compound efficiently and on a large scale. One such method involves the cyclization of N-substituted glycine derivatives under mild conditions, yielding high yields and purity. This synthetic route not only simplifies the production process but also reduces the cost and environmental impact associated with traditional synthesis methods.

Clinical trials involving compounds derived from Azetidine-3-carbonitrile hydrochloride have shown promising results. For instance, a Phase II clinical trial conducted by a leading pharmaceutical company evaluated the efficacy and safety of a derivative of this compound in patients with advanced solid tumors. The results indicated that the compound was well-tolerated and demonstrated significant antitumor activity, warranting further investigation in larger clinical trials.

The safety profile of Azetidine-3-carbonitrile hydrochloride is an important consideration in its development as a pharmaceutical agent. Extensive toxicological studies have been conducted to assess its potential side effects and long-term safety. These studies have shown that while some derivatives may exhibit toxicity at high doses, careful optimization of the chemical structure can minimize these risks while maintaining therapeutic efficacy.

In conclusion, Azetidine-3-carbonitrile hydrochloride (CAS No. 345954-83-8) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, synthetic accessibility, and promising biological activities make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties for specific therapeutic needs.